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Compound of Interest

Compound Name: 3-Aminophenylacetic acid

Cat. No.: B014233

Essential guidance for the safe handling, storage, and disposal of 3-Aminophenylacetic acid,
ensuring the protection of laboratory personnel and the integrity of research.

For researchers, scientists, and professionals in drug development, meticulous attention to
safety protocols is paramount. This document provides immediate, essential safety and
logistical information for handling 3-Aminophenylacetic acid, with a focus on personal
protective equipment (PPE), operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment

3-Aminophenylacetic acid is a chemical compound that requires careful handling due to its
potential health hazards. According to safety data sheets, it is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, the use of
appropriate personal protective equipment is mandatory to minimize exposure and ensure a
safe working environment.

Summary of Hazard Information:
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Hazard Statement Classification GHS Code
Causes skin irritation Skin Irritant H315
Causes serious eye irritation Eye Irritant H319

] o Specific Target Organ Toxicity
May cause respiratory irritation ] H335
(Single Exposure)

The selection of PPE should be based on a thorough risk assessment of the specific
procedures being performed. The following table outlines the recommended PPE for handling
3-Aminophenylacetic acid.

Recommended Personal Protective Equipment (PPE):
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. Recommended
Body Part Protection o
Specifications
Nitrile or butyl rubber gloves
are recommended for handling
Hands Chemical-resistant gloves acids.[3] Ensure gloves are

inspected for integrity before

each use.

Use safety glasses with side-
shields conforming to EN166
or NIOSH-approved eye
Safety glasses or goggles and ) )
Eyes/Face ) protection.[4] A face shield
face shield ) N
should be worn in addition to
goggles when there is a high

risk of splashing.[3]

For handling the solid form
where dust may be generated,
a NIOSH-approved N95 dust
) ) mask or a respirator with an

Respiratory Respirator ] ] o
appropriate particulate filter is
recommended.[3] Ensure
proper fit testing for

respirators.[3]

A standard laboratory coat

should be worn.[5] For tasks
Body Protective clothing with a higher risk of splashes,

a chemically resistant apron or

suit may be necessary.

Operational and Disposal Plans: A Step-by-Step
Guide

Handling and Storage:
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» Engineering Controls: Handle 3-Aminophenylacetic acid in a well-ventilated area,
preferably in a chemical fume hood, to minimize inhalation of dust or vapors.[4][6] Ensure
that eyewash stations and safety showers are readily accessible.[6]

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.
[1][2] Wash hands thoroughly after handling.[4]

o Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed.

[4]
Spill Management:
e Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust
generation.[6]

o Collect: Place the spilled material into a suitable, labeled container for disposal.[4][6]

o Clean: Clean the spill area thoroughly with a suitable solvent, followed by washing with soap
and water.

Disposal:

» All chemical waste, including contaminated PPE and spill cleanup materials, must be
disposed of in accordance with local, state, and federal regulations.[7] Do not dispose of
down the drain.[4] Contact your institution's environmental health and safety (EHS)
department for specific disposal procedures.

Visualizing the PPE Selection Workflow

The following diagram illustrates the logical steps for selecting the appropriate personal
protective equipment when working with 3-Aminophenylacetic acid.
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Risk Assessment

Start: Handling
3-Aminophenylacetic Acid

A

Identify Task:
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- Dissolving
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Y

Assess Hazards:
- Dust Inhalation
- Skin/Eye Contact
- Splashing
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Proceed with Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment for Handling 3-Aminophenylacetic Acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b014233#personal-protective-equipment-

for-handling-3-aminophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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